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Introduction

Acrylamide (AM) and 2-acrylamido-2-methyl-1-propanesulfonic acid (AMPS) copolymers are
synthetic polymers that have garnered significant attention for their application in enhanced oil
recovery (EOR). These copolymers are particularly valued for their exceptional thermal stability
and salt tolerance, which are critical properties for maintaining performance in the harsh
conditions of oil reservoirs. The incorporation of the AMPS monomer, with its sulfonic acid
group, into the polyacrylamide backbone imparts several advantageous characteristics. The
bulky sulfonic acid group provides steric hindrance, protecting the polymer's main chain from
degradation at high temperatures. Furthermore, the strong anionic nature of the sulfonate
group enhances the polymer's solubility and stability in high salinity brines, mitigating the
viscosity loss typically observed with conventional hydrolyzed polyacrylamides (HPAM) in the
presence of divalent cations.[1][2] This document provides detailed application notes and
protocols for the synthesis, characterization, and evaluation of AMPS copolymers for EOR
applications.

Mechanism of Action in Enhanced Oil Recovery

The primary mechanism by which AMPS copolymers enhance oil recovery is through improving
the mobility ratio between the injected fluid and the displaced oil.[3] By increasing the viscosity
of the injection water, the polymer solution can more effectively displace the oil, leading to
improved sweep efficiency and preventing the formation of viscous fingers.[3] The sulfonic acid
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groups in the AMPS monomer play a crucial role; they increase the hydrodynamic radius of the
polymer chain through electrostatic repulsion, leading to a significant increase in solution
viscosity.[4] Moreover, the presence of these groups enhances the polymer's resistance to
thermal degradation and precipitation in high-salinity and high-hardness brines, ensuring the
viscosity is maintained under reservoir conditions.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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